2-Amino-4-chloro-3-fluorobenzoic acid
Overview
Description
2-Amino-4-chloro-3-fluorobenzoic acid is a non-liquid crystalline carboxylic acid derivative . It has been reported to form hydrogen bonded complexes with benzoylhydrazine-based azobenzene compound .
Synthesis Analysis
The synthesis of 2-Amino-4-chloro-3-fluorobenzoic acid involves solution phase peptide synthesis . The reaction progress is checked using pre-coated silica gel aluminium packed thin layer plates with ethyl acetate & n-hexane serving as the mobile phase .Molecular Structure Analysis
The molecular structure of 2-Amino-4-chloro-3-fluorobenzoic acid is represented by the formula C7H5ClFNO2 . The IUPAC Standard InChI is InChI=1S/C7H4ClFO2/c8-5-3-4 (7 (10)11)1-2-6 (5)9/h1-3H, (H,10,11) .Chemical Reactions Analysis
The chemical reactions involving 2-Amino-4-chloro-3-fluorobenzoic acid are typically checked using pre-coated silica gel aluminium packed thin layer plates . The reaction suitability type is solution phase peptide synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-4-chloro-3-fluorobenzoic acid include a molecular weight of 189.57 . It is an off-white solid .Scientific Research Applications
- Furosemide Synthesis : 2-Amino-4-chloro-3-fluorobenzoic acid serves as a starting reagent for the synthesis of furosemide, a potent diuretic used to treat conditions like edema and hypertension .
- Novel Herbicidal Agents : Researchers have explored its derivatives for their herbicidal properties, aiming to develop effective weed control agents .
- Liquid Crystal Research : The compound’s unique structure makes it a potential building block for liquid crystal materials. Liquid crystals find applications in displays, sensors, and optical devices .
- Fluorinated Aromatic Compounds : Researchers use 2-amino-4-chloro-3-fluorobenzoic acid as a precursor to synthesize other fluorinated aromatic compounds. These compounds often exhibit interesting electronic and chemical properties .
- Synthesis of 4′-Chloro-2′-fluoroacetophenone : This compound is an intermediate in the synthesis of 4′-chloro-2′-fluoroacetophenone, which has applications in pharmaceuticals and agrochemicals .
- Enzyme Inhibitors : Researchers investigate its derivatives as potential enzyme inhibitors. Understanding their interactions with enzymes can lead to drug discovery and therapeutic interventions .
- Fluorescent Probes : Scientists explore the fluorescent properties of 2-amino-4-chloro-3-fluorobenzoic acid derivatives. These probes can be used to study biological processes and cellular components .
Medicinal Chemistry and Drug Development
Materials Science and Liquid Crystals
Organic Synthesis and Functional Groups
Pharmaceutical Intermediates
Biological Studies and Enzyme Inhibition
Chemical Biology and Molecular Probes
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that benzoic acid derivatives can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, which can influence its interaction with its targets.
Biochemical Pathways
Similar compounds have been used in the synthesis of benzothiazole derivatives, which are known to have anti-cancer properties .
Result of Action
Similar compounds have been associated with respiratory system toxicity .
properties
IUPAC Name |
2-amino-4-chloro-3-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHROQQNUCNZNTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)N)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-chloro-3-fluorobenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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